2-chloro-6-fluoro-N-((4-hydroxy-4,5,6,7-tetrahydrobenzofuran-4-yl)methyl)benzamide

• IUPAC Name: 2-chloro-6-fluoro-N-[(4-hydroxy-6,7-dihydro-5H-1-benzofuran-4-yl)methyl]benzamide
• InChI: InChI=1S/C16H15ClFNO3/c17-11-3-1-4-12(18)14(11)15(20)19-9-16(21)7-2-5-13-10(16)6-8-22-13/h1,3-4,6,8,21H,2,5,7,9H2,(H,19,20)
• InChI Key: QYJGMRDIJYNOHR-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C(C=CO2)C(C1)(CNC(=O)C3=C(C=CC=C3Cl)F)O
• Molecular Formula: C16H15ClFNO3
• Molecular Weight: 323.74 g/mol
• CAS No.: 2310152-44-2

Description

2-Chloro-6-fluoro-N-((4-hydroxy-4,5,6,7-tetrahydrobenzofuran-4-yl)methyl)benzamide is a benzamide derivative characterized by a 2-chloro-6-fluorobenzoic acid backbone linked via an amide bond to a 4-hydroxy-4,5,6,7-tetrahydrobenzofuran-methyl moiety.

Comparison with Similar Compounds

Table 1: Key Structural Features and Properties of Comparable Benzamide Derivatives

Compound Name	Substituents/Backbone	Molecular Formula	Key Functional Groups	Reported Use/Activity	References
2-Chloro-6-fluoro-N-((4-hydroxy-4,5,6,7-tetrahydrobenzofuran-4-yl)methyl)benzamide	2-Cl, 6-F benzamide; 4-hydroxy-tetrahydrobenzofuran-methyl	C₁₅H₁₆ClFNO₃*	Amide, hydroxyl, halogenated aryl	Not explicitly stated	—
N-(2,4-Difluorophenyl)-2-(3-(trifluoromethyl)phenoxy)-3-pyridinecarboxamide	3-CF₃-phenoxy, 2,4-difluorophenyl, pyridinecarboxamide	C₁₉H₁₂F₅N₂O₂	Amide, trifluoromethyl, polyhalogenated	Herbicide (diflufenican)
2-[[(3,5-Dimethyl-4-isoxazolyl)methyl]thio]-N-[2-(2-pyrimidinylamino)ethyl]-benzamide	Isoxazole-thioether, pyrimidinylaminoethyl	C₁₈H₂₀N₄O₂S	Thioether, amide, heterocyclic	Anticancer, antiviral
2-Chloro-6-fluoro-N-((1-(methylsulfonyl)piperidin-4-yl)methyl)benzamide	2-Cl, 6-F benzamide; methylsulfonyl-piperidinylmethyl	C₁₄H₁₈ClFN₂O₃S	Amide, sulfonamide, piperidine	Not explicitly stated
2-Hydroxy-N-[2-(3,4-methoxyphenyl)ethyl]benzamide (Rip-B)	2-hydroxybenzamide; 3,4-dimethoxyphenethyl	C₁₇H₁₉NO₄	Amide, methoxy, phenolic hydroxyl	Neuropharmacological research

Physicochemical and Spectroscopic Comparisons

• Hydrophilicity: The hydroxyl group on the tetrahydrobenzofuran moiety may enhance solubility compared to non-polar analogs like diflufenican (CF₃, F-substituted) or sulfonamide-containing derivatives (e.g., ’s piperidine-linked compound) .
• IR Spectroscopy : The absence of C=S (1243–1258 cm⁻¹) and presence of amide C=O (~1660 cm⁻¹) distinguish the target compound from thioamide derivatives (e.g., ’s hydrazinecarbothioamides) . The hydroxyl group would exhibit a broad νO-H stretch (~3200–3600 cm⁻¹).
• Electronic Effects : The electron-withdrawing Cl and F substituents on the benzamide ring may enhance binding affinity to hydrophobic targets compared to methoxy or hydroxyl groups (e.g., Rip-B) .

Q & A

Q. What are the recommended synthetic pathways for 2-chloro-6-fluoro-N-((4-hydroxy-4,5,6,7-tetrahydrobenzofuran-4-yl)methyl)benzamide, and how can reaction conditions be optimized?

The synthesis typically involves a multi-step approach:

• Step 1 : Formation of the tetrahydrobenzofuran core via cyclization of diols or ketones under acidic conditions. For example, NaH in THF has been used to activate intermediates in similar benzofuran syntheses .
• Step 2 : Introduction of the hydroxymethyl group at the 4-position of tetrahydrobenzofuran using reductive amination or alkylation.
• Step 3 : Coupling with 2-chloro-6-fluorobenzoyl chloride via amide bond formation. Solvent choice (e.g., dichloromethane) and base (e.g., potassium carbonate) are critical for yield optimization .
• Optimization : Reaction temperature (0–25°C) and stoichiometric ratios (e.g., 1.2 equiv. of benzoyl chloride) should be systematically tested. Parallel small-scale reactions (1–10 mmol) are advised to identify ideal conditions .

Q. How can spectroscopic and chromatographic techniques validate the structure of this compound?

• NMR : ¹H and ¹³C NMR are essential for confirming the tetrahydrobenzofuran core (δ 1.5–2.5 ppm for cyclohexene protons) and benzamide substituents (δ 7.0–8.0 ppm for aromatic protons). Anomalous splitting patterns may indicate stereochemical complexity .
• HRMS : High-resolution mass spectrometry confirms molecular weight (e.g., [M+H]+ calculated for C₁₆H₁₄ClFNO₃: 322.0748) .
• HPLC : Purity >95% can be achieved using reversed-phase C18 columns with acetonitrile/water gradients .

Q. What preliminary biological assays are suitable for evaluating its bioactivity?

• Antimicrobial Screening : Disk diffusion assays against Gram-positive/negative bacteria (e.g., S. aureus, E. coli) at 10–100 µg/mL .
• Cytotoxicity : MTT assays on cancer cell lines (e.g., HeLa, MCF-7) to determine IC₅₀ values. Dose ranges of 1–50 µM are typical .
• Enzyme Inhibition : Fluorescence-based assays for kinases or proteases, monitoring activity changes at 1–10 µM compound concentrations .

Advanced Research Questions

Q. How can researchers resolve contradictions in spectral data or bioactivity results?

• Spectral Discrepancies : Use complementary techniques (e.g., 2D NMR for ambiguous coupling) or computational validation (DFT calculations for predicted shifts) .
• Bioactivity Variability : Replicate assays under controlled conditions (e.g., pH, temperature) and validate via orthogonal methods (e.g., SPR for binding affinity vs. enzymatic assays) .

Q. What strategies enhance the compound’s stability under physiological conditions?

• pH Stability : Test degradation in buffers (pH 3–10) over 24–72 hours. Cyclic voltammetry can assess redox susceptibility .
• Prodrug Design : Mask the hydroxyl group with acetyl or phosphate esters to improve solubility and reduce metabolic clearance .

Q. How can structure-activity relationships (SAR) be systematically explored?

• Analog Synthesis : Modify substituents (e.g., replace Cl with Br or F with CF₃) and compare bioactivity .
• 3D-QSAR Models : Use molecular docking (e.g., AutoDock Vina) to predict interactions with target proteins like COX-2 or EGFR .

Q. What computational methods predict metabolic pathways or toxicity?

• ADMET Prediction : Tools like SwissADME or ADMETlab estimate bioavailability, CYP450 interactions, and hepatotoxicity .
• Metabolite Identification : In silico metabolism simulations (e.g., GLORYx) highlight likely Phase I/II metabolites for LC-MS validation .